Cas no 85118-27-0 (Citalopram hydrochloride)

Citalopram hydrochloride is a selective serotonin reuptake inhibitor (SSRI) widely used in the treatment of major depressive disorder and other mood-related conditions. Its chemical structure, 1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile hydrochloride, ensures high specificity for serotonin transporters, minimizing interactions with other neurotransmitter systems. The compound exhibits favorable pharmacokinetics, including good oral bioavailability and linear dose-response characteristics. Its hydrochloride salt form enhances stability and solubility, facilitating consistent formulation. Citalopram hydrochloride is recognized for its well-characterized metabolic pathway, primarily mediated by CYP3A4 and CYP2C19, allowing predictable drug interactions. The substance meets pharmacopeial standards (e.g., USP, Ph. Eur.) for purity and potency, making it a reliable active pharmaceutical ingredient for antidepressant medications.
Citalopram hydrochloride structure
Citalopram hydrochloride structure
Product name:Citalopram hydrochloride
CAS No:85118-27-0
MF:C20H22ClFN2O
MW:360.852887630463
CID:60840
PubChem ID:3020376

Citalopram hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Citalopram hydrochloride
    • 1-[3-(Dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-5-isobenzofurancarbonitrile hydrochloride
    • 1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-3H-2-benzofuran-5-carbonitrile,hydrochloride
    • EINECS 285-680-9
    • UNII-4DY48G26JY
    • 5-Isobenzofurancarbonitrile, 1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-, monohydrochloride (9CI)
    • (±)-Citalopram hydrochloride
    • 1-[3-(Dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile monohydrochloride
    • 1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-2-benzofuran-5-carbonitrile hydrochloride
    • SCHEMBL1515377
    • Citalopram hydrochloride; (1RS)-1-[3-(Dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile hydrochloride
    • 5-ISOBENZOFURANCARBONITRILE, 1-(3-(DIMETHYLAMINO)PROPYL)-1-(4-FLUOROPHENYL)-1,3-DIHYDRO-, MONOHYDROCHLORIDE
    • Q27259466
    • 1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-3H-2-benzofuran-5-carbonitrile;hydrochloride
    • D07705
    • 5-ISOBENZOFURANCARBONITRILE, 1-(3-(DIMETHYLAMINO)PROPYL)-1-(4-FLUOROPHENYL)-1,3-DIHYDRO-, HYDROCHLORIDE (1:1)
    • CITALOPRAM HYDROCHLORIDE [WHO-DD]
    • FXSXPIKCGLXHAW-UHFFFAOYSA-N
    • 1-[3-(Dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-2-benzofuran-5-carbonitrile--hydrogen chloride (1/1)
    • (+/-)-CITALOPRAM HYDROCHLORIDE
    • 4DY48G26JY
    • CITALOPRAM HYDROCHLORIDE [EP MONOGRAPH]
    • NS00093185
    • CITALOPRAM HYDROCHLORIDE [MART.]
    • Seropram (TN)
    • CITALOPRAM HCL
    • 1-(3-DIMETHYLAMINOPROPYL)-1-(4-FLUOROPHENYL)-1,3-DIHYDROISOBENZOFURAN-5-CARBONITRILE HYDROCHLORIDE
    • CITALOPRAM HYDROCHLORIDE (MART.)
    • 85118-27-0
    • CITALOPRAM HYDROCHLORIDE (EP MONOGRAPH)
    • 1-(3-(Dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile monohydrochloride
    • DTXSID101005517
    • Inchi: 1S/C20H21FN2O.ClH/c1-23(2)11-3-10-20(17-5-7-18(21)8-6-17)19-9-4-15(13-22)12-16(19)14-24-20;/h4-9,12H,3,10-11,14H2,1-2H3;1H
    • InChI Key: FXSXPIKCGLXHAW-UHFFFAOYSA-N
    • SMILES: Cl.N#CC1C=C2COC(C2=CC=1)(CCCN(C)C)C1C=CC(F)=CC=1

Computed Properties

  • Exact Mass: 360.14000
  • Monoisotopic Mass: 360.14
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 466
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3A^2

Experimental Properties

  • Boiling Point: 428.3°C at 760 mmHg
  • Flash Point: 212.8°C
  • PSA: 36.26000
  • LogP: 4.61498

Citalopram hydrochloride Security Information

Citalopram hydrochloride Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Citalopram hydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
C504820-100mg
Citalopram Hydrochloride
85118-27-0
100mg
$ 1918.00 2023-09-08
TRC
C504820-25mg
Citalopram Hydrochloride
85118-27-0
25mg
$540.00 2023-05-18
TRC
C504820-50mg
Citalopram Hydrochloride
85118-27-0
50mg
$ 1016.00 2023-09-08
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
Y0001007-5mg
Citalopram hydrochloride
85118-27-0
5mg
¥1606.75 2025-01-16
TRC
C504820-10mg
Citalopram Hydrochloride
85118-27-0
10mg
$ 253.00 2023-09-08
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
Y0001007
85118-27-0
¥1556.59 2023-01-13

Citalopram hydrochloride Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  rt → 80 °C; 24 h, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Diethyl ether ,  Dichloromethane ;  rt
Reference
Synthesis and biological properties of new 5-cyano-1,1-disubstituted phthalans for the treatment of premature ejaculation
Kim, Dong Sung; Kang, Kyung Koo; Lee, Kyung Seok; Ahn, Byoung Ok; Yoo, Moohi; et al, Bulletin of the Korean Chemical Society, 2008, 29(10), 1946-1950

Citalopram hydrochloride Preparation Products

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